Cas no 1609395-82-5 (1-(2,2-Dimethylpropyl)-4-piperidinamine hydrochloride)

• Product Name: 1-(2,2-Dimethylpropyl)-4-piperidinamine hydrochloride
• CAS No: 1609395-82-5
• MF: C₁₀H₂₃ClN₂
• MW: 206.756021738052
• CID: 4608175
• Update Time: 2025-05-25

1-(2,2-Dimethylpropyl)-4-piperidinamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Dimethylpropyl)-4-piperidinamine hydrochloride
• 1-(2,2-dimethylpropyl)piperidin-4-amine;hydrochloride
• 1-(2,2-DIMETHYLPROPYL)-4-PIPERIDINAMINE

• Inchi： 1S/C10H22N2.ClH/c1-10(2,3)8-12-6-4-9(11)5-7-12;/h9H,4-8,11H2,1-3H3;1H
• InChI Key： IOFIFXITISDZTI-UHFFFAOYSA-N
• SMILES： Cl.N1(CCC(CC1)N)CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 129
• Topological Polar Surface Area: 29.3

1-(2,2-Dimethylpropyl)-4-piperidinamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,2-Dimethylpropyl)-4-piperidinamine hydrochloride

Introduction to 1-(2,2-Dimethylpropyl)-4-piperidinamine hydrochloride (CAS No. 1609395-82-5)

1-(2,2-Dimethylpropyl)-4-piperidinamine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1609395-82-5, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tertiary amine group and a branched alkyl side chain, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This solubility profile facilitates its use in drug delivery systems, allowing for more efficient absorption and distribution within the body. The compound's stability under various conditions also makes it suitable for industrial-scale synthesis and storage, ensuring consistency in quality and performance across different batches.

In recent years, there has been growing interest in piperidine derivatives due to their role as key scaffolds in the development of novel therapeutic agents. The structural motif of piperidine is found in numerous bioactive molecules, including antipsychotics, antihistamines, and anti-inflammatory drugs. The specific modification of the piperidine ring with a secondary amine at the 4-position and an isobutyl group at the 1-position in 1-(2,2-Dimethylpropyl)-4-piperidinamine hydrochloride introduces unique interactions with biological targets, which may lead to novel pharmacological effects.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. Researchers have been exploring its utility in constructing intricate structures that mimic natural products or designed heterocycles. The tertiary amine functionality allows for further derivatization through reactions such as acylation or alkylation, enabling the creation of a wide array of derivatives with tailored properties. These derivatives could then be screened for biological activity across various disease models.

Recent advancements in computational chemistry have also highlighted the importance of 1-(2,2-Dimethylpropyl)-4-piperidinamine hydrochloride as a building block. Molecular modeling studies suggest that this compound can interact with specific binding pockets on enzymes and receptors, potentially modulating their activity. Such insights are crucial for rational drug design, where understanding the molecular interactions at an atomic level can guide the optimization of lead compounds into viable drugs.

The pharmaceutical industry has shown particular interest in amine-containing compounds due to their role as pharmacophores in many successful drugs. The presence of a tertiary amine in 1-(2,2-Dimethylpropyl)-4-piperidinamine hydrochloride not only contributes to its structural diversity but also suggests potential for hydrogen bonding interactions with biological targets. These interactions are often critical for achieving high affinity and selectivity in drug design.

Moreover, the branched alkyl side chain at the 1-position of the piperidine ring introduces steric bulk to the molecule. This steric feature can influence how the compound interacts with biological targets by affecting its conformational flexibility and binding affinity. Such structural elements are often carefully considered during drug development to optimize pharmacokinetic properties such as bioavailability and metabolic stability.

In conclusion, 1-(2,2-Dimethylpropyl)-4-piperidinamine hydrochloride (CAS No. 1609395-82-5) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, solubility profile, and potential as a synthetic intermediate make it an attractive molecule for both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.